Cas no 271583-21-2 (Benzeneacetic acid,2-fluoro-a-[(phenylmethyl)amino]-)

• Product Name: Benzeneacetic acid,2-fluoro-a-[(phenylmethyl)amino]-
• CAS No: 271583-21-2
• MF: C₁₅H₁₄FNO₂
• MW: 259.275567531586
• CID: 248010
• PubChem ID: 39359976
• Update Time: 2025-04-19

Benzeneacetic acid,2-fluoro-a-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-fluoro-a-[(phenylmethyl)amino]-
• N-BENZYL-2-FLUOROPHENYLGLYCINE
• N-Benzyl-N-(2-fluorophenyl)glycine
• A818936
• 271583-21-2
• 2-(N-benzyl-2-fluoroanilino)acetic acid

• Inchi： 1S/C15H14FNO2/c16-13-8-4-5-9-14(13)17(11-15(18)19)10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,18,19)
• InChI Key： KYFMAZVVEIYUJJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N(CC(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 259.101
• Monoisotopic Mass: 259.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.247
• Boiling Point: 387°Cat760mmHg
• Flash Point: 187.9°C

Benzeneacetic acid,2-fluoro-a-[(phenylmethyl)amino]- Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines